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Compound of Interest

Compound Name: 1-Butene

Cat. No.: B085601 Get Quote

Technical Support Center: Safe 1-Butene
Reactions
This guide provides essential information for researchers, scientists, and drug development

professionals on safely managing pressure and temperature during reactions involving 1-
Butene.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Butene?

A1: 1-Butene is an extremely flammable gas that poses several significant hazards.[1][2] It can

form explosive mixtures with air and oxidizing agents.[1][2][3] The gas is stored under pressure

and may explode if heated.[1][4][5] As a gas heavier than air, it can accumulate in low-lying

areas, displacing oxygen and causing rapid suffocation.[1][4] Direct contact with the rapidly

expanding gas or liquefied 1-Butene can cause frostbite or cold burns.[1][2][4]

Q2: What are the recommended storage and handling conditions for 1-Butene cylinders?

A2: Cylinders should be stored upright in a well-ventilated, fireproof area, with the valve

protection cap securely in place to prevent falling.[4][6] The storage temperature should not

exceed 125°F (52°C).[1][4] Protect cylinders from sunlight and physical damage.[1][5] Keep

containers away from heat, sparks, open flames, and other ignition sources, and post "No
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Smoking" signs in storage and use areas.[1][5][6] Use only explosion-proof equipment and

non-sparking tools when handling 1-Butene.[1]

Q3: What personal protective equipment (PPE) is required when working with 1-Butene?

A3: A risk assessment should determine the necessary PPE. Generally, safety glasses or

goggles are recommended, especially when there is a risk of contact with the liquid form.[7]

Insulated gloves should be worn to protect against frostbite from the liquefied gas.[6] For gas,

protective clothing is not typically required, but for the liquid, cold-insulating clothing is

appropriate.[7] In case of high vapor concentrations or potential leaks in enclosed spaces, a

self-contained breathing apparatus (SCBA) may be necessary.[6][8]

Q4: How can I prevent a runaway reaction when working with 1-Butene?

A4: Preventing runaway reactions involves careful control of reaction parameters. Ensure that

the cooling system is adequate to handle the heat generated by the exothermic reaction.[9][10]

Use precise temperature and pressure monitoring and control systems.[9] Avoid improper

mixing of reactants and ensure that operating procedures, including reactant ratios and

addition rates, are strictly followed.[9] It is also crucial to have a properly sized emergency

venting and shutdown system in place.[9][11]

Q5: What should I do in case of a 1-Butene leak?

A5: In the event of a leak, immediately evacuate the area and eliminate all ignition sources if it

is safe to do so.[1][4] Do not attempt to extinguish a leaking gas fire unless the leak can be

stopped safely, as this could create an explosive reignition hazard.[1][2] Shut off the gas flow if

possible.[1] Ventilate the area to disperse the gas.[1] Approach the suspected leak area with

caution, and use a self-contained breathing apparatus if necessary.[1][4]

Data Presentation: Physical and Safety Properties of
1-Butene
The following table summarizes key quantitative data for 1-Butene.
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Property Value

Molecular Formula C₄H₈[1]

Boiling Point -6.3 °C[3]

Melting Point -185.3 °C[3]

Vapor Pressure 1910 mm Hg at 20°C[3]

Vapor Density (Air=1) 2.00[3]

Critical Temperature 146.6 °C[12]

Critical Pressure 4.023 MPa (40.2 bar)[12][13]

Lower Flammability Limit (LFL) 1.6% in Air

Upper Flammability Limit (UFL) 10.0% in Air

Autoignition Temperature 385 °C

Storage Temperature Limit < 52 °C (125 °F)[1][4]

Experimental Protocols
General Protocol for a Lab-Scale 1-Butene
Polymerization Reaction
This protocol outlines the fundamental steps for conducting a 1-Butene reaction with an

emphasis on safety. Specific quantities, catalysts, and reaction times will vary based on the

experimental goals.

1. Risk Assessment and Preparation:

Conduct a thorough risk assessment covering all potential hazards, including flammability,

high pressure, and chemical reactivity.

Ensure all necessary PPE (safety goggles, insulated gloves, lab coat) is available and worn.

Work in a well-ventilated fume hood or designated area equipped with gas detectors.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://amp.generalair.com/MsdsDocs/PA6214S.pdf
https://www.haldiapetrochemicals.com/img/newPdf/MSDS%20Butene-1%20(1).pdf
https://www.haldiapetrochemicals.com/img/newPdf/MSDS%20Butene-1%20(1).pdf
https://www.haldiapetrochemicals.com/img/newPdf/MSDS%20Butene-1%20(1).pdf
https://www.haldiapetrochemicals.com/img/newPdf/MSDS%20Butene-1%20(1).pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Butene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Butene
https://encyclopedia.airliquide.com/1-butene
https://amp.generalair.com/MsdsDocs/PA6214S.pdf
https://www.airgas.com/msds/001009.pdf
https://www.benchchem.com/product/b085601?utm_src=pdf-body
https://www.benchchem.com/product/b085601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Verify that the reactor is rated for the intended pressure and temperature and that all safety

features (pressure relief valve, emergency shutdown) are functional.

2. Reactor Setup and Inerting:

Assemble the pressure reactor and all associated tubing and monitoring equipment

according to the manufacturer's instructions.

Perform a leak test on the entire system using an inert gas (e.g., nitrogen or argon) at a

pressure slightly above the planned operating pressure.

Once the system is confirmed to be leak-free, purge the reactor multiple times with the inert

gas to remove all oxygen and moisture.

3. Introduction of Reactants:

Introduce the solvent and catalyst into the reactor under an inert atmosphere.

Begin stirring and bring the reactor to the desired initial temperature.

Introduce 1-Butene gas into the reactor at a controlled rate using a mass flow controller.

Continuously monitor the internal temperature and pressure of the reactor.

4. Reaction Monitoring and Control:

Maintain the desired reaction temperature using the reactor's heating/cooling system. Be

prepared for an exothermic reaction and have a cooling plan ready.

Keep the pressure within the predetermined safe operating limits by controlling the 1-Butene
feed rate.

Log temperature, pressure, and gas flow data throughout the experiment.

5. Reaction Termination and Shutdown:

Stop the flow of 1-Butene to the reactor.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b085601?utm_src=pdf-body
https://www.benchchem.com/product/b085601?utm_src=pdf-body
https://www.benchchem.com/product/b085601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the reactor to cool to room temperature. For exothermic reactions, this may require

active cooling.

Once cooled, carefully and slowly vent the excess pressure through a suitable scrubbing or

capture system.

Purge the reactor with an inert gas before opening.

6. Product Recovery and Waste Disposal:

Safely transfer the reactor contents for workup and analysis.

Dispose of all chemical waste in accordance with institutional and local regulations.

Troubleshooting and Visual Guides
Diagram: Troubleshooting Pressure and Temperature
Excursions```dot

Click to download full resolution via product page

Caption: Logical flow for conducting a safe 1-Butene experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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